4-Furfurylthio-2-pentanone
Overview
Description
4-Furfurylthio-2-pentanone, also known as 4-(furfurylthio)pentan-2-one or FEMA 3840, belongs to the class of organic compounds known as heteroaromatic compounds. It has a molecular formula of C10H14O2S .
Synthesis Analysis
A single-step new route has been developed to synthesize 2-pentanone from biomass-derived furfural via simultaneous hydrodeoxygenation (HDO), ring-opening (RO), and hydrogenation reactions over a bi-metallic Cu–Ni/SBA-15 catalyst in a fixed-bed continuous flow reactor .Molecular Structure Analysis
The molecular structure of 4-Furfurylthio-2-pentanone consists of a furfuryl group (a furan ring with a methyl substituent) attached to a pentanone molecule via a sulfur atom . The molecule has a density of 1.1±0.1 g/cm3, a boiling point of 298.7±25.0 °C at 760 mmHg, and a molar volume of 198.7±3.0 cm3 .Physical And Chemical Properties Analysis
4-Furfurylthio-2-pentanone has a molecular weight of 198.28 g/mol. It has a density of 1.1±0.1 g/cm3, a boiling point of 298.7±25.0 °C at 760 mmHg, and a molar volume of 198.7±3.0 cm3 .Scientific Research Applications
Biomass Synthesis
“4-Furfurylthio-2-pentanone” plays a crucial role in the field of biomass synthesis . It is used in the conversion of furfural to 1,2-pentanediol and 1,5-pentanediol . This process involves a metal-catalyzed hydrogenation/C-O cleavage procedure . The production of these diols from biomass-derived compounds like furfural, furfuryl alcohol, or tetrahydrofurfuryl alcohol is of high interest as it reduces dependence on non-renewable resources .
Nanocatalysis
This compound is also significant in nanocatalysis . In a study, colloidal ruthenium nanoparticles stabilized with polyvinylpyrrolidone in situ modified with different organic compounds were able to produce 1,2-pentanediol directly from furfural . This process was carried out at 125 °C under 20 bar of H2 pressure .
Polymer Synthesis
1,2-pentanediol and 1,5-pentanediol, which can be produced from furfural using “4-Furfurylthio-2-pentanone”, are used as monomers for polymer synthesis . These polymers include polyesters, polyurethanes, and polyamides .
Potential Fuels
The diols produced using “4-Furfurylthio-2-pentanone” can also be used as potential fuels . This provides an alternative to the use of oil-based products for their production .
Solvents
1,2-pentanediol and 1,5-pentanediol, produced using “4-Furfurylthio-2-pentanone”, can also be used as solvents . This expands the range of solvents available for various industrial processes .
Flavouring Agent
According to the World Health Organization, “4-Furfurylthio-2-pentanone” is used as a flavouring agent . It has been evaluated and found to have no safety concern at current levels of intake when used as a flavouring agent .
Safety and Hazards
Mechanism of Action
Target of Action
4-Furfurylthio-2-pentanone, also known as 4-[(2-Furanylmethyl)thio]-2-pentanone, is primarily used as a flavouring agent . Its primary targets are the olfactory receptors in the nasal cavity, which are responsible for the sense of smell. The compound interacts with these receptors to produce a meaty aroma .
Pharmacokinetics
As a flavouring agent, it is generally recognized as safe by the joint fao/who expert committee on food additives (jecfa), indicating no safety concern at current levels of intake .
Result of Action
The primary result of 4-Furfurylthio-2-pentanone’s action is the perception of a meaty aroma when it is included in food products . This can enhance the sensory experience of consuming these products, making them more appealing to consumers.
properties
IUPAC Name |
4-(furan-2-ylmethylsulfanyl)pentan-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O2S/c1-8(11)6-9(2)13-7-10-4-3-5-12-10/h3-5,9H,6-7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUNKNKANRUMCNL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(=O)C)SCC1=CC=CO1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40870148 | |
Record name | 4-{[(Furan-2-yl)methyl]sulfanyl}pentan-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40870148 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Clear yellow liquid; meaty aroma | |
Record name | 4-((2-Furanmethyl)thio]-2-pentanone | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1016/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Boiling Point |
288.00 to 289.00 °C. @ 760.00 mm Hg | |
Record name | 4-[(2-Furanylmethyl)thio]-2-pentanone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0036134 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Solubility |
Insoluble in water; Insoluble in fat, 50% soluble in ethanol (in ethanol) | |
Record name | 4-((2-Furanmethyl)thio]-2-pentanone | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1016/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Density |
1.088-1.096 | |
Record name | 4-((2-Furanmethyl)thio]-2-pentanone | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1016/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Product Name |
4-Furfurylthio-2-pentanone | |
CAS RN |
180031-78-1 | |
Record name | 4-[(2-Furanylmethyl)thio]-2-pentanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=180031-78-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Furfurylthio-2-pentanone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0180031781 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-{[(Furan-2-yl)methyl]sulfanyl}pentan-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40870148 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-FURFURYLTHIO-2-PENTANONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/W5N093JFRP | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | 4-[(2-Furanylmethyl)thio]-2-pentanone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0036134 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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